N1-cyclohexyl-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-cyclohexyl-N'-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]oxamide
• InChI: InChI=1S/C19H24N6O3/c1-11-10-15(22-18(28)17(27)20-12-6-3-2-4-7-12)25(24-11)19-21-14-9-5-8-13(14)16(26)23-19/h10,12H,2-9H2,1H3,(H,20,27)(H,22,28)(H,21,23,26)
• InChI Key: DJDFVTSZULGGEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(=O)NC2CCCCC2)C3=NC4=C(CCC4)C(=O)N3
• Molecular Formula: C19H24N6O3
• Molecular Weight: 384.4 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

This involves examining the spatial arrangement of the atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

This would involve studying properties like the compound’s melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Synthesis and Biological Activity

• Compounds with structures incorporating pyrimidine and pyrazole elements have been synthesized through various methods, including microwave irradiative cyclocondensation, and have been evaluated for their insecticidal and antibacterial potential. These compounds have shown activity against Pseudococcidae insects and selected microorganisms, indicating their potential use in developing new antimicrobial and pest control agents (Deohate & Palaspagar, 2020).

Anticancer and Antimicrobial Research

• Research on pyrazole derivatives linked with pyrimidine has also explored their potential in anticancer and antimicrobial applications. Such compounds have been characterized and studied for their biological activity against breast cancer and microbes, confirming the importance of the structure-activity relationship in designing effective therapeutic agents (Titi et al., 2020).

Chemical Synthesis Techniques

• The synthesis of octahydropyrano[2,3-d]pyrimidine derivatives through a domino process illustrates the chemical versatility and potential for generating complex heterocyclic compounds that may serve as precursors or active components in various chemical, pharmaceutical, and materials science applications (Zeng et al., 2018).

Advanced Materials and Sensing Applications

• Coordination polymers based on pyrazole compounds have been developed for sensing applications, demonstrating fast and selective adsorption of vapors with accompanying color change. This indicates potential uses in chemical sensing and switching optical and magnetic devices (Marino et al., 2021).

Mechanism of Action

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Safety and Hazards

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Future Directions

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